Cas no 728919-26-4 (Benzaldehyde,3-(2-naphthalenyl)-)

• Product Name: Benzaldehyde,3-(2-naphthalenyl)-
• CAS No: 728919-26-4
• MF: C₁₇H₁₂O
• MW: 232.276584625244
• CID: 559150
• PubChem ID: 2760146
• Update Time: 2025-10-28

Benzaldehyde,3-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(2-naphthalenyl)-
• 3-(6-(METHOXYCARBONYL)NAPHTHALEN-2-YL)BENZALDEHYDE
• 3-Naphthalen-2-yl-benzaldehyde
• 3-(6-Hydroxynaphthalen-2-yl)benzaldehyde
• 3-naphthalen-2-ylbenzaldehyde
• 6-(3-Formylphenyl)-2-naphthoic acid
• AG-G-87449
• CTK5D7003
• CS-0163308
• AKOS005821017
• BS-51636
• 3-(NAPHTHALEN-2-YL)BENZALDEHYDE
• SCHEMBL10227496
• E77018
• 728919-26-4
• 3-(2-Naphthalenyl)-benzaldehyde
• Benzaldehyde, 3-(2-naphthalenyl)-

• Inchi： 1S/C17H12O/c18-12-13-4-3-7-15(10-13)17-9-8-14-5-1-2-6-16(14)11-17/h1-12H
• InChI Key： BRFKOOFPFQKSIG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 290.094
• Monoisotopic Mass: 290.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 414.3±24.0 °C(Predicted)
• PSA: 17.07000
• LogP: 4.31930

Additional information on Benzaldehyde,3-(2-naphthalenyl)-

Benzaldehyde, 3-(2-naphthalenyl)- (CAS No. 728919-26-4): A Comprehensive Overview

Benzaldehyde, 3-(2-naphthalenyl)-, also known by its CAS number 728919-26-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzaldehyde, featuring a naphthalene group attached at the 3-position of the benzene ring. The structure of Benzaldehyde, 3-(2-naphthalenyl)- makes it a versatile molecule with potential applications in drug design, electronic materials, and advanced organic synthesis.

The synthesis of Benzaldehyde, 3-(2-naphthalenyl)- typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation method, which allows for the precise placement of the naphthalene group onto the benzaldehyde framework. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the naphthylbenzaldehyde structure.

One of the most promising applications of Benzaldehyde, 3-(2-naphthalenyl)- lies in its use as a building block for more complex organic molecules. Its aromatic system provides a stable platform for further functionalization. In drug design, this compound has been employed as a scaffold for developing potential anticancer agents. Studies have shown that derivatives of Benzaldehyde, 3-(2-naphthalenyl)- exhibit cytotoxic activity against various cancer cell lines, making them valuable candidates for further pharmacological investigation.

In the realm of materials science, Benzaldehyde, 3-(2-naphthalenyl)- has been utilized in the synthesis of conducting polymers and organic semiconductors. The extended conjugation provided by the naphthalene group enhances the electronic properties of these materials, making them suitable for applications in flexible electronics and optoelectronic devices. Recent research has focused on optimizing the integration of this compound into polymer frameworks to improve their charge transport properties.

The physical properties of Benzaldehyde, 3-(2-naphthalenyl)- are also noteworthy. It is typically a crystalline solid with a melting point around 150°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it convenient for use in various laboratory settings. However, its low solubility in water restricts its direct application in aqueous environments.

From an environmental perspective, understanding the fate and behavior of Benzaldehyde, 3-(2-naphthalenyl)- is crucial for its safe handling and disposal. Studies have indicated that this compound undergoes slow degradation under UV light and microbial action. Its persistence in certain environmental matrices highlights the need for proper waste management practices to minimize ecological impact.

In conclusion, Benzaldehyde, 3-(2-naphthalenyl)- (CAS No. 728919-26-4) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing modern science is expected to grow significantly.